molecular formula C17H19NO4 B5205997 N-(3,5-dimethoxyphenyl)-2-(3-methylphenoxy)acetamide

N-(3,5-dimethoxyphenyl)-2-(3-methylphenoxy)acetamide

Cat. No. B5205997
M. Wt: 301.34 g/mol
InChI Key: YFPDPMCGKZZRIA-UHFFFAOYSA-N
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Description

N-(3,5-dimethoxyphenyl)-2-(3-methylphenoxy)acetamide, also known as DMAA, is a synthetic compound that has gained attention in the scientific community due to its potential applications in research. DMAA is a white crystalline powder that is soluble in organic solvents and has a molecular formula of C17H21NO3. The compound has been synthesized using various methods, and its mechanism of action, biochemical and physiological effects, and potential advantages and limitations for lab experiments have been studied extensively.

Mechanism of Action

N-(3,5-dimethoxyphenyl)-2-(3-methylphenoxy)acetamide's mechanism of action is not fully understood, but it is believed to act as a sympathomimetic agent, which means it stimulates the sympathetic nervous system. This leads to increased release of neurotransmitters, such as dopamine and norepinephrine, which are involved in regulating mood, attention, and arousal. N-(3,5-dimethoxyphenyl)-2-(3-methylphenoxy)acetamide may also act as a monoamine oxidase inhibitor, which can increase the levels of neurotransmitters in the brain.
Biochemical and Physiological Effects:
N-(3,5-dimethoxyphenyl)-2-(3-methylphenoxy)acetamide has been shown to have various biochemical and physiological effects in animal models. It has been found to increase heart rate, blood pressure, and respiration, which are all indicators of sympathetic nervous system activation. N-(3,5-dimethoxyphenyl)-2-(3-methylphenoxy)acetamide has also been shown to increase locomotor activity and reduce fatigue, suggesting that it may have potential as a performance-enhancing agent.

Advantages and Limitations for Lab Experiments

N-(3,5-dimethoxyphenyl)-2-(3-methylphenoxy)acetamide has several advantages and limitations for lab experiments. One advantage is its ability to stimulate the central nervous system, which makes it a useful tool for investigating the role of neurotransmitters in regulating behavior and cognition. Additionally, N-(3,5-dimethoxyphenyl)-2-(3-methylphenoxy)acetamide has been shown to have potential therapeutic applications, which could lead to the development of new treatments for neurological disorders. However, N-(3,5-dimethoxyphenyl)-2-(3-methylphenoxy)acetamide's potential for abuse and its unclear mechanism of action may limit its usefulness in certain types of experiments.

Future Directions

There are several future directions for research on N-(3,5-dimethoxyphenyl)-2-(3-methylphenoxy)acetamide. One area of interest is its potential as a performance-enhancing agent, as it has been shown to improve cognitive function and reduce fatigue. Additionally, further investigation into N-(3,5-dimethoxyphenyl)-2-(3-methylphenoxy)acetamide's mechanism of action could lead to the development of new treatments for neurological disorders. However, more research is needed to fully understand the potential benefits and risks of N-(3,5-dimethoxyphenyl)-2-(3-methylphenoxy)acetamide, and to determine its safety and efficacy for various applications.

Synthesis Methods

N-(3,5-dimethoxyphenyl)-2-(3-methylphenoxy)acetamide can be synthesized using different methods, including the reaction of 3,5-dimethoxybenzaldehyde with 3-methylphenol, followed by the reaction of the resulting product with acetic anhydride and ammonium acetate. Another method involves the reaction of 3,5-dimethoxybenzaldehyde with 3-methylphenol in the presence of potassium carbonate, followed by the reaction of the resulting product with acetic anhydride and ammonium acetate. These methods have been optimized to improve the yield and purity of N-(3,5-dimethoxyphenyl)-2-(3-methylphenoxy)acetamide.

Scientific Research Applications

N-(3,5-dimethoxyphenyl)-2-(3-methylphenoxy)acetamide has been used in various scientific research studies as a tool to investigate its mechanism of action and potential therapeutic applications. One area of interest is its potential as a central nervous system stimulant, as it has been shown to increase alertness and cognitive function in animal models. Additionally, N-(3,5-dimethoxyphenyl)-2-(3-methylphenoxy)acetamide has been studied for its potential use in treating neurological disorders, such as Parkinson's disease and Alzheimer's disease.

properties

IUPAC Name

N-(3,5-dimethoxyphenyl)-2-(3-methylphenoxy)acetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C17H19NO4/c1-12-5-4-6-14(7-12)22-11-17(19)18-13-8-15(20-2)10-16(9-13)21-3/h4-10H,11H2,1-3H3,(H,18,19)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

YFPDPMCGKZZRIA-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC(=CC=C1)OCC(=O)NC2=CC(=CC(=C2)OC)OC
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C17H19NO4
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

301.34 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(3,5-dimethoxyphenyl)-2-(3-methylphenoxy)acetamide

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